Cas no 2680769-73-5 (tert-butyl N-(2,4-difluorophenyl)-N-(2-nitrophenyl)carbamate)

Tert-butyl N-(2,4-difluorophenyl)-N-(2-nitrophenyl)carbamate is a specialized carbamate derivative featuring both difluorophenyl and nitrophenyl substituents. This compound is of interest in synthetic organic chemistry, particularly in the development of pharmacologically active intermediates or agrochemical precursors. The tert-butyl carbamate group enhances stability, while the electron-withdrawing nitro and fluoro substituents may influence reactivity in subsequent transformations. Its structural complexity makes it a valuable building block for constructing heterocyclic frameworks or modifying aromatic systems. The compound's purity and well-defined structure ensure reproducibility in research applications. Careful handling is advised due to the potential reactivity of the nitro and carbamate functional groups under certain conditions.

tert-butyl N-(2,4-difluorophenyl)-N-(2-nitrophenyl)carbamate structure

2680769-73-5 structure

Product Name:tert-butyl N-(2,4-difluorophenyl)-N-(2-nitrophenyl)carbamate

CAS No:2680769-73-5

MF:C₁₇H₁₆F₂N₂O₄

MW:350.316751480103

CID:5627141

PubChem ID:165924746

Update Time:2025-06-09

tert-butyl N-(2,4-difluorophenyl)-N-(2-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

- 2680769-73-5
- EN300-28298522
- tert-butyl N-(2,4-difluorophenyl)-N-(2-nitrophenyl)carbamate
- Inchi： 1S/C17H16F2N2O4/c1-17(2,3)25-16(22)20(13-9-8-11(18)10-12(13)19)14-6-4-5-7-15(14)21(23)24/h4-10H,1-3H3
- InChI Key： IYDKEIZLDMXUKX-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1N(C(=O)OC(C)(C)C)C1C=CC=CC=1[N+](=O)[O-])F

Computed Properties

Exact Mass: 350.10781332g/mol
Monoisotopic Mass: 350.10781332g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 492
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 75.4Å²

tert-butyl N-(2,4-difluorophenyl)-N-(2-nitrophenyl)carbamate Pricemore >>

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